molecular formula C13H12INO2 B10811890 6-iodo-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid

6-iodo-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid

Cat. No.: B10811890
M. Wt: 341.14 g/mol
InChI Key: CNQHYGCDWZHJEN-UHFFFAOYSA-N
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Description

CL-425158 is a chemical compound that has garnered attention in various scientific fields due to its unique properties and potential applications. This compound is known for its stability and reactivity, making it a valuable subject of study in both academic and industrial research.

Preparation Methods

The synthesis of CL-425158 typically involves a series of well-defined chemical reactions. One common method includes the reaction of a precursor compound with specific reagents under controlled conditions. For instance, the preparation might involve the use of sodium hydroxide or potassium hydroxide as bases, which facilitate the formation of the desired compound through elimination reactions . Industrial production methods often scale up these reactions, ensuring consistency and purity of the final product.

Chemical Reactions Analysis

CL-425158 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions might yield different oxidized forms of the compound, while substitution reactions could result in the replacement of certain functional groups with others .

Scientific Research Applications

CL-425158 has a wide range of applications in scientific research In chemistry, it is used as a reagent in various synthetic processesIndustrially, CL-425158 is used in the production of materials with specific properties, such as high-energy-density materials . Its versatility makes it a valuable compound in multiple research domains.

Mechanism of Action

The mechanism of action of CL-425158 involves its interaction with specific molecular targets and pathways. For instance, it may interact with enzymes or receptors, altering their activity and leading to various biochemical effects. The exact pathways involved can vary depending on the context in which the compound is used. Understanding these mechanisms is crucial for optimizing its applications in different fields .

Comparison with Similar Compounds

When compared to similar compounds, CL-425158 stands out due to its unique combination of stability and reactivity. Similar compounds might include other high-energy-density materials or reagents used in synthetic chemistry. CL-425158’s specific properties, such as its reaction conditions and the types of products it forms, make it distinct. This uniqueness is what drives ongoing research and interest in this compound .

Properties

Molecular Formula

C13H12INO2

Molecular Weight

341.14 g/mol

IUPAC Name

6-iodo-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid

InChI

InChI=1S/C13H12INO2/c14-10-6-2-5-8-7-3-1-4-9(7)12(13(16)17)15-11(8)10/h1-3,5-7,9,12,15H,4H2,(H,16,17)

InChI Key

CNQHYGCDWZHJEN-UHFFFAOYSA-N

Canonical SMILES

C1C=CC2C1C(NC3=C2C=CC=C3I)C(=O)O

Origin of Product

United States

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